1-(3-chloropropyl)-2-methyl-1H-benzimidazole
Cat. No. B8364686
M. Wt: 208.69 g/mol
InChI Key: BSNMISJROAVHKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04250176
Procedure details
To a stirred mixture of 13.2 parts of 2-methyl-1H-benzimidazole, 2 parts of N,N,N-triethylbenzenemathanaminium chloride and 150 parts of a sodium hydroxide solution 60% are added 30 parts of 1-bromo-3-chloropropane. To start the reaction, the whole is heated to about 40° C., whereupon the temperature rises to 50° C. (exothermic reaction). Stirring at about 50° C. is continued for 30 minutes. The reaction mixture is poured onto water and the product is extracted with methylbenzene. The extract is dried, filtered and evaporated. The residue is purified by column-chromatography over silica gel using a mixture of trichloromethane and methanol (90:10) as eluent. The pure fractions are collected and the eluent is evaporated, yielding 1-(3-chloropropyl)-2-methyl-1H-benzimidazole as a residue.
[Compound]
Name
13.2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[NH:6][C:5]2[CH:7]=[CH:8][CH:9]=[CH:10][C:4]=2[N:3]=1.[Cl-].[OH-].[Na+].Br[CH2:15][CH2:16][CH2:17][Cl:18]>>[Cl:18][CH2:17][CH2:16][CH2:15][N:3]1[C:4]2[CH:10]=[CH:9][CH:8]=[CH:7][C:5]=2[N:6]=[C:2]1[CH3:1] |f:2.3|
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Inputs
Step One
[Compound]
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Name
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13.2
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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|
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC1=NC2=C(N1)C=CC=C2
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Cl-]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrCCCCl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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40 °C
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Stirring
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Type
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CUSTOM
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Details
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Stirring at about 50° C.
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the reaction
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CUSTOM
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Type
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CUSTOM
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Details
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rises to 50° C.
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CUSTOM
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Type
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CUSTOM
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Details
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(exothermic reaction)
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ADDITION
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Type
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ADDITION
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Details
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The reaction mixture is poured onto water
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EXTRACTION
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Type
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EXTRACTION
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Details
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the product is extracted with methylbenzene
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CUSTOM
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Type
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CUSTOM
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|
Details
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The extract is dried
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue is purified by column-chromatography over silica gel using
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ADDITION
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Type
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ADDITION
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|
Details
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a mixture of trichloromethane and methanol (90:10) as eluent
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CUSTOM
|
Type
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CUSTOM
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|
Details
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The pure fractions are collected
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CUSTOM
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Type
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CUSTOM
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|
Details
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the eluent is evaporated
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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product
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Smiles
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ClCCCN1C(=NC2=C1C=CC=C2)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
